N-(2,3-dimethoxyphenyl)-4-(thiophen-2-yl)piperidine-1-carboxamide

• IUPAC Name: N-(2,3-dimethoxyphenyl)-4-thiophen-2-ylpiperidine-1-carboxamide
• InChI: InChI=1S/C18H22N2O3S/c1-22-15-6-3-5-14(17(15)23-2)19-18(21)20-10-8-13(9-11-20)16-7-4-12-24-16/h3-7,12-13H,8-11H2,1-2H3,(H,19,21)
• InChI Key: RKANXURJTOKGFU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)NC(=O)N2CCC(CC2)C3=CC=CS3
• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol

Description

N-(2,3-dimethoxyphenyl)-4-(thiophen-2-yl)piperidine-1-carboxamide, commonly known as DPT or Dipropyltryptamine, is a synthetic compound that belongs to the class of tryptamines. DPT is a psychoactive substance that has been used in scientific research to investigate its mechanism of action and its potential therapeutic applications.

Scientific Research Applications

Synthesis and Structural Analysis

• A compound with a closely related structure, "5-(3,4-Dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboxamide," was synthesized and its crystal structure analyzed, providing insights into the molecular configurations of similar compounds (Prabhuswamy et al., 2016).

Enzyme Inhibition and Molecular Docking

• Thiophene-based compounds, like "1-Phenyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide derivatives," have been evaluated for enzyme inhibitory activities, which could be relevant for the compound (Cetin et al., 2021).
• The synthesis of novel indenone derivatives, similar in structure to the compound , has shown potential as acetylcholinesterase inhibitors, which is significant for neurodegenerative disease research (Prasad et al., 2020).

Antimicrobial and Antidepressant Potential

• Compounds with a similar structure have been evaluated for their antimicrobial properties and molecular docking studies, suggesting possible applications in combating microbial infections (Talupur et al., 2021).
• Additionally, some related compounds have shown antidepressant and nootropic activities, indicating potential applications in mental health treatments (Thomas et al., 2016).

Cancer Research

• A study has shown the anti-angiogenic and DNA cleavage activities of novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives, which could be relevant for cancer research (Kambappa et al., 2017).